Cas no 326883-93-6 (2-(3-nitrophenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate)

• Product Name: 2-(3-nitrophenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
• CAS No: 326883-93-6
• MF: C₂₂H₁₈N₂O₅
• MW: 390.388725757599
• CID: 6151151
• PubChem ID: 1128738
• Update Time: 2025-10-22

2-(3-nitrophenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitrophenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
• 326883-93-6
• [2-(3-nitrophenyl)-2-oxoethyl] 1,2,3,4-tetrahydroacridine-9-carboxylate
• Oprea1_763778
• Oprea1_397042
• F0777-2240
• Z57302017
• AKOS001263925

• Inchi： 1S/C22H18N2O5/c25-20(14-6-5-7-15(12-14)24(27)28)13-29-22(26)21-16-8-1-3-10-18(16)23-19-11-4-2-9-17(19)21/h1,3,5-8,10,12H,2,4,9,11,13H2
• InChI Key： AFTLQZGWOKVPPI-UHFFFAOYSA-N
• SMILES： O(CC(C1C=CC=C(C=1)[N+](=O)[O-])=O)C(C1C2C=CC=CC=2N=C2CCCCC2=1)=O

Computed Properties

• Exact Mass: 390.12157168g/mol
• Monoisotopic Mass: 390.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on 2-(3-nitrophenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate

Comprehensive Analysis of 2-(3-nitrophenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate (CAS No. 326883-93-6)

The compound 2-(3-nitrophenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate (CAS No. 326883-93-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a tetrahydroacridine core with a 3-nitrophenyl moiety, making it a subject of interest for its potential applications in medicinal chemistry. Researchers are particularly intrigued by its possible role in modulating enzyme activity and its interactions with biological targets.

In recent years, the scientific community has shown growing interest in acridine derivatives, especially those with nitrophenyl substitutions, due to their diverse pharmacological properties. The 2-(3-nitrophenyl)-2-oxoethyl group in this compound enhances its reactivity and binding affinity, which could be leveraged in drug design. This aligns with current trends in targeted therapy and small-molecule inhibitors, which are hot topics in oncology and neurodegenerative disease research.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 2-(3-nitrophenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate?" Preliminary studies suggest that its unique structure may contribute to enzyme inhibition, particularly in pathways associated with inflammation and cellular proliferation. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From a synthetic chemistry perspective, the preparation of 2-(3-nitrophenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate involves multi-step reactions, including esterification and nitration processes. The compound's CAS No. 326883-93-6 serves as a critical identifier for researchers sourcing high-purity samples for experimental work. Its stability under various conditions is also a subject of ongoing investigation, particularly in the context of drug formulation and delivery systems.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in this compound. Molecular docking simulations have predicted favorable interactions between 2-(3-nitrophenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate and specific protein targets, opening new avenues for structure-activity relationship (SAR) studies. This aligns with the broader industry shift toward rational drug design and personalized medicine.

Another trending topic is the environmental and green chemistry aspects of synthesizing such compounds. Researchers are exploring sustainable methods to produce 2-(3-nitrophenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate with minimal waste and energy consumption. This reflects the growing demand for eco-friendly synthesis protocols in the pharmaceutical industry.

In summary, 2-(3-nitrophenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate (CAS No. 326883-93-6) represents a promising candidate for further research in drug development and biochemical applications. Its structural features and potential bioactivity make it a valuable subject for both academic and industrial investigations. As the scientific community continues to explore its properties, this compound may soon find its place in the next generation of therapeutic agents.